Cas no 73037-35-1 (4,7-Methano-1H-indenecarbonitrile,octahydro-)

4,7-Methano-1H-indenecarbonitrile,octahydro- structure
73037-35-1 structure
Product Name:4,7-Methano-1H-indenecarbonitrile,octahydro-
CAS No:73037-35-1
MF:C11H15N
MW:161.243502855301
CID:572949
PubChem ID:175400
Update Time:2025-04-19

4,7-Methano-1H-indenecarbonitrile,octahydro- Chemical and Physical Properties

Names and Identifiers

    • 4,7-Methano-1H-indenecarbonitrile,octahydro-
    • Octahydro-4,7-methano-1H-indenecarbonitrile
    • octahydro-1H-4,7-methanoindene-1-carbonitrile
    • 73037-35-1
    • Octahydro-1H-4,7-methanoindene-2-carbonitrile
    • DTXSID30993810
    • Inchi: 1S/C11H15N/c12-6-9-3-4-10-7-1-2-8(5-7)11(9)10/h7-11H,1-5H2
    • InChI Key: IUOQVUZRLHVXPM-UHFFFAOYSA-N
    • SMILES: N#CC1CCC2C3CCC(C3)C21

Computed Properties

  • Exact Mass: 161.12055
  • Monoisotopic Mass: 161.12
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 249
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 5
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.8
  • Topological Polar Surface Area: 23.8Ų

Experimental Properties

  • Density: 1.06
  • Boiling Point: 283.5°C at 760 mmHg
  • Flash Point: 115.9°C
  • Refractive Index: 1.53
  • PSA: 23.79
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